Cas no 18545-28-3 (3-Oxopropyl acetate)

3-Oxopropyl acetate Properties

Names and Identifiers

• 3-Oxopropyl acetate
• Propanal,3-(acetyloxy)-
• Einecs 242-416-7
• 3-Acetoxypropanal
• 3-(Acetyloxy)propanal
• 3-Acetoxypropionaldehyde
• PRSPLAWXBFRHKV-UHFFFAOYSA-N
• Acetic acid 3-oxopropyl ester
• Acetic acid 2-formylethyl ester
• DTXSID90171778
• 18545-28-3
• acetic acid 3-oxo-propyl ester
• NS00026080
• SCHEMBL1882084
• +Expand

• InChIKey： PRSPLAWXBFRHKV-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8O3/c1-5(7)8-4-2-3-6/h3H,2,4H2,1H3
• SMILES： CC(=O)OCCC=O

Computed Properties

• Exact Mass: 116.047344
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 116.047344
• Heavy Atom Count: 8
• Complexity: 87.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Refractive Index: 1.4
• Boiling Point: 165.5°C at 760 mmHg
• Flash Point: 59.2°C
• Density: 1.037